4-(2-(Dimethylamino)-4-(morpholin-2-yl)pyrimidin-5-yl)benzamide
Overview
Description
4-(2-(Dimethylamino)-4-(morpholin-2-yl)pyrimidin-5-yl)benzamide (DMAPMB) is an organic compound that has been studied extensively due to its potential applications in medicinal chemistry and biochemistry. It is composed of a benzamide moiety linked to a pyrimidine ring and two methyl groups attached to the nitrogen atoms of the pyrimidine ring. DMAPMB has been found to have a wide range of biological activities, including antioxidant, anti-inflammatory, and anti-cancer activities. In addition, DMAPMB has been used as a starting material for the synthesis of various bioactive compounds, such as antifungal agents and antibiotics.
Scientific Research Applications
While there is no direct information available on the specific compound “4-(2-(Dimethylamino)-4-(morpholin-2-yl)pyrimidin-5-yl)benzamide”, we can infer its potential applications based on the known uses of pyrimidine derivatives in various fields of scientific research. Below are six possible applications, each with a detailed section:
Anticancer Research
Pyrimidine derivatives have been explored for their potential in treating various cancers. They may act as inhibitors of certain enzymes or signaling pathways involved in cancer cell proliferation .
Antimicrobial and Antiviral Agents
These compounds have shown efficacy against a range of microbial and viral pathogens, making them candidates for developing new antimicrobial and antiviral drugs .
Anti-inflammatory and Analgesic Applications
Pyrimidine derivatives can modulate inflammatory responses and have been studied for their anti-inflammatory and analgesic properties .
Neurological Disorders
Due to their structural diversity, pyrimidine derivatives may interact with various neurological pathways and could be used in treating conditions like epilepsy or convulsions .
Agricultural Applications
These compounds also find use in agriculture as plant growth regulators or herbicides, contributing to crop management and protection .
properties
IUPAC Name |
4-[2-(dimethylamino)-4-morpholin-2-ylpyrimidin-5-yl]benzamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H21N5O2/c1-22(2)17-20-9-13(11-3-5-12(6-4-11)16(18)23)15(21-17)14-10-19-7-8-24-14/h3-6,9,14,19H,7-8,10H2,1-2H3,(H2,18,23) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WFEAHQOGWLNUTN-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)C1=NC=C(C(=N1)C2CNCCO2)C3=CC=C(C=C3)C(=O)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H21N5O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
327.4 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-(2-(Dimethylamino)-4-(morpholin-2-yl)pyrimidin-5-yl)benzamide | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-(1'-(tert-Butoxycarbonyl)spiro[chroman-2,4'-piperidine]-4-yl)acetic acid](/img/structure/B1399138.png)
![6-(hydroxymethyl)-7H-pyrrolo[2,3-d]pyrimidine-2-carbonitrile](/img/structure/B1399142.png)
![(1R,4S)-2-Benzyl-2-azabicyclo[2.2.1]heptane-7-carbonitrile](/img/structure/B1399147.png)
![Ethyl 3-bromo-7-chloropyrazolo[1,5-a]pyrimidine-6-carboxylate](/img/structure/B1399151.png)
![7-Methyl-1H-pyrazolo[4,3-c]pyridine](/img/structure/B1399153.png)
![Methyl 4-[(4-bromophenyl)methoxy]benzoate](/img/structure/B1399156.png)
